![molecular formula C20H21N5O B2972264 N-(2-cyanophenyl)-1-(6-cyclopropylpyridazin-3-yl)piperidine-3-carboxamide CAS No. 2176069-13-7](/img/structure/B2972264.png)
N-(2-cyanophenyl)-1-(6-cyclopropylpyridazin-3-yl)piperidine-3-carboxamide
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Description
N-(2-cyanophenyl)-1-(6-cyclopropylpyridazin-3-yl)piperidine-3-carboxamide, also known as CPP-115, is a potent and selective inhibitor of the enzyme gamma-aminobutyric acid (GABA) transaminase. This enzyme is responsible for the breakdown of GABA, an inhibitory neurotransmitter in the brain, and the inhibition of GABA transaminase leads to an increase in GABA levels and enhanced GABAergic neurotransmission. CPP-115 has shown promising results in preclinical studies for the treatment of various neurological disorders, including epilepsy, addiction, and anxiety.
Scientific Research Applications
Neuroimaging and Neuropsychiatric Disorders
N-(4-[(18)F]-fluoropyridin-2-yl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}-carboxamides, including analogs similar to N-(2-cyanophenyl)-1-(6-cyclopropylpyridazin-3-yl)piperidine-3-carboxamide, are developed for their potential in neuroimaging, specifically targeting the serotonin 5-HT(1A) receptors. These compounds are evaluated for their selectivity, affinity, and brain uptake properties, showing promise as PET radioligands for the quantification of 5-HT(1A) receptors, which are significant in studying neuropsychiatric disorders such as depression, anxiety, and schizophrenia. The development of such PET radioligands aids in improved in vivo quantification of 5-HT(1A) receptors, contributing valuable insights into the underlying pathophysiology of these disorders (Gonzalo García et al., 2014).
Neuroinflammation Imaging
The exploration of PET imaging for neuroinflammation has led to the development of compounds like [11C]CPPC [5-cyano-N-(4-(4-[11C]methylpiperazin-1-yl)-2-(piperidin-1-yl)phenyl)furan-2-carboxamide], which targets the CSF1R, a microglia-specific marker. This is critical for noninvasive imaging of microglia, which play a key role in neuroinflammation associated with various neuropsychiatric and neurodegenerative disorders, including Alzheimer's and Parkinson's disease. Compounds with similar structures and targeting capabilities enable researchers to visualize and quantify microglial activation and its contribution to neuroinflammation, providing a noninvasive tool for the development of new therapeutics and the study of brain injury and repair processes (A. Horti et al., 2019).
Properties
IUPAC Name |
N-(2-cyanophenyl)-1-(6-cyclopropylpyridazin-3-yl)piperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N5O/c21-12-15-4-1-2-6-17(15)22-20(26)16-5-3-11-25(13-16)19-10-9-18(23-24-19)14-7-8-14/h1-2,4,6,9-10,14,16H,3,5,7-8,11,13H2,(H,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UHAYHNYTGCEUNX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C2=NN=C(C=C2)C3CC3)C(=O)NC4=CC=CC=C4C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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